Butanoic acid, 4,4,4-trifluoro-2-methyl-, (2R)-
Overview
Description
“Butanoic acid, 4,4,4-trifluoro-2-methyl-, (2R)-” is a chemical compound with the molecular formula C5H7F3O2 . It is used in the synthesis of trifluoromethylated hydrindenes .
Synthesis Analysis
The synthesis of this compound can start with commercially available compounds like 4,4,4-trifluoro-3-oxo-butyric acid ethyl ester or ethyl 4,4,4-trifluoro-crotonate . An efficient method for the enantioselective synthesis of (2R, 3S)- and (2S, 3R)-4,4,4-trifluoro- N -Fmoc- O-tert -butyl-threonine (tfT) on multi-gram scales was developed .Molecular Structure Analysis
The molecular structure of “Butanoic acid, 4,4,4-trifluoro-2-methyl-, (2R)-” is characterized by the presence of a butanoic acid group with a trifluoro-methyl group at the 4th carbon and a methyl group at the 2nd carbon . The exact mass of the molecule is 224.02719840 g/mol .Chemical Reactions Analysis
This compound can be used as a reactant in site-selective Suzuki-Miyaura cross-coupling reactions . It can also react with phosphorus pentoxide in a one-step reaction to form an ester .Physical And Chemical Properties Analysis
The compound has a boiling point of 158-163 °C and a melting point of 28-30 °C. It has a density of 1.318 g/mL at 25 °C . The topological polar surface area of the molecule is 37.3 Ų .Safety and Hazards
While specific safety and hazard information for “Butanoic acid, 4,4,4-trifluoro-2-methyl-, (2R)-” is not available in the retrieved sources, it is generally recommended to avoid breathing dust/fume/gas/mist/vapours/spray of chemical compounds. If it comes in contact with skin or eyes, it should be rinsed cautiously with water .
Future Directions
properties
IUPAC Name |
(2R)-4,4,4-trifluoro-2-methylbutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F3O2/c1-3(4(9)10)2-5(6,7)8/h3H,2H2,1H3,(H,9,10)/t3-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBUKEMPWKGDRJV-GSVOUGTGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CC(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30428819 |
Source
|
| Record name | AC1OOCXD | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30428819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Butanoic acid, 4,4,4-trifluoro-2-methyl-, (2R)- | |
CAS RN |
821775-25-1 |
Source
|
| Record name | AC1OOCXD | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30428819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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